Cas no 1354425-29-8 ((1R,2R)-2-(Ethylamino)cyclopentan-1-ol)

• Product Name: (1R,2R)-2-(Ethylamino)cyclopentan-1-ol
• CAS No: 1354425-29-8
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5043959
• PubChem ID: 55286985
• Update Time: 2025-06-07

(1R,2R)-2-(Ethylamino)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-(Ethylamino)cyclopentan-1-ol
• (1R,2R)-2-(Ethylamino)cyclopentan-1-ol

• Inchi： 1S/C7H15NO/c1-2-8-6-4-3-5-7(6)9/h6-9H,2-5H2,1H3/t6-,7-/m1/s1
• InChI Key： UBDXCTQZLNZRCF-RNFRBKRXSA-N
• SMILES： [C@@H]1(O)CCC[C@H]1NCC

Additional information on (1R,2R)-2-(Ethylamino)cyclopentan-1-ol

Research Brief on (1R,2R)-2-(Ethylamino)cyclopentan-1-ol (CAS: 1354425-29-8): Recent Advances and Applications

The compound (1R,2R)-2-(Ethylamino)cyclopentan-1-ol (CAS: 1354425-29-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This chiral cyclopentane derivative, characterized by its ethylamino and hydroxyl functional groups, has been explored for its role in modulating biological pathways, particularly in the context of neurological disorders and metabolic diseases. Recent studies have highlighted its utility as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological effects.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a selective inhibitor of monoamine transporters, with a notable affinity for the dopamine transporter (DAT). The research team employed molecular docking and in vitro assays to elucidate the stereospecific interactions of (1R,2R)-2-(Ethylamino)cyclopentan-1-ol with DAT, revealing its potential as a lead compound for treating attention deficit hyperactivity disorder (ADHD) and substance abuse disorders. The study also noted its favorable pharmacokinetic profile, including blood-brain barrier permeability and metabolic stability.

In parallel, a 2024 preprint in Bioorganic & Medicinal Chemistry Letters reported the compound's application in the synthesis of novel opioid receptor modulators. By leveraging its chiral scaffold, researchers developed derivatives with reduced side-effect profiles compared to traditional opioids. The study emphasized the importance of the (1R,2R) configuration in maintaining high receptor selectivity and minimizing off-target effects, paving the way for safer pain management therapies.

Further investigations have explored the compound's role in metabolic regulation. A collaborative study between academic and industry researchers (2024) identified (1R,2R)-2-(Ethylamino)cyclopentan-1-ol as an activator of AMP-activated protein kinase (AMPK), a critical regulator of cellular energy homeostasis. This finding suggests potential applications in treating type 2 diabetes and obesity, with in vivo models showing improved glucose tolerance and reduced adiposity.

From a synthetic chemistry perspective, recent advancements in asymmetric catalysis have improved the scalable production of (1R,2R)-2-(Ethylamino)cyclopentan-1-ol. A 2023 Organic Process Research & Development paper detailed a novel enzymatic resolution method achieving >99% enantiomeric excess, addressing previous challenges in large-scale synthesis. This development is particularly relevant for industrial applications, where consistent stereochemical purity is paramount.

Ongoing clinical trials (Phase I/II) are evaluating the safety and efficacy of (1R,2R)-2-(Ethylamino)cyclopentan-1-ol derivatives for neurodegenerative diseases, with preliminary data showing promise in α-synuclein aggregation inhibition. The compound's multifunctional pharmacology continues to inspire new research directions, including its recent exploration in immuno-oncology as a potential checkpoint modulator.

In conclusion, (1R,2R)-2-(Ethylamino)cyclopentan-1-ol (1354425-29-8) represents a versatile scaffold with expanding therapeutic potential. Its unique stereochemistry and dual functionality enable diverse biological interactions, making it a valuable tool for drug discovery across multiple disease areas. Future research will likely focus on optimizing its derivatives for clinical translation while further elucidating its mechanism of action at the molecular level.